Cas no 2229284-50-6 (3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229284-50-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6308223
• PubChem ID: 165701506
• Update Time: 2025-06-26

3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1743213
• 2229284-50-6

• Inchi： 1S/C13H16O4/c1-8-3-4-10(11(5-8)17-2)13(12(15)16)6-9(14)7-13/h3-5,9,14H,6-7H2,1-2H3,(H,15,16)
• InChI Key： CUOYWZNCQBZPDH-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC(C)=CC=2OC)C1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229284-50-6)

3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid, identified by its CAS number 2229284-50-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, featuring a cyclobutane ring substituted with a hydroxyl group and an aromatic ring bearing methoxy and methyl substituents, exhibits unique chemical properties that make it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structure of 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid is characterized by its rigid cyclobutane core, which contributes to its stability and potential for biological activity. The presence of the hydroxyl group at the 3-position and the aromatic ring at the 1-position introduces polarity and hydrogen bonding capabilities, which are critical for interactions with biological targets. Additionally, the methoxy and methyl groups on the aromatic ring modulate electronic properties and steric hindrance, influencing the compound's overall pharmacokinetic profile.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their demonstrated efficacy in modulating various biological pathways. The cyclobutane scaffold in 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid has been shown to enhance binding affinity and selectivity in certain enzyme targets, making it a valuable scaffold for medicinal chemists. Furthermore, the aromatic moiety provides a platform for further derivatization, allowing for the exploration of diverse chemical space.

Current research in this area has highlighted the potential of 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to interact with specific protein targets, suggesting applications in treating conditions such as inflammation, pain, and neurodegenerative disorders. The compound's unique structural features have also prompted investigations into its mechanism of action, revealing insights into how such molecules exert their biological effects.

The pharmacological properties of 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid have been extensively studied in vitro and in vivo. Preliminary findings indicate that it exhibits moderate solubility in aqueous solutions, which is advantageous for formulation development. Additionally, its metabolic stability suggests that it may have a prolonged half-life in biological systems, potentially increasing its therapeutic window. These attributes make it an attractive candidate for further optimization.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid. Molecular modeling studies have provided insights into its binding interactions with target proteins, helping researchers design more effective derivatives. These computational approaches have complemented experimental efforts, accelerating the discovery process and enabling faster identification of promising candidates.

The synthesis of 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as cyclization, functional group interconversion, and regioselective substitution. Each step has been optimized to ensure high yield and purity, making it feasible for large-scale production if needed. The synthetic strategies employed provide valuable insights into constructing complex molecular architectures.

In conclusion, 3-hydroxy-1-(2-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229284-50-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of structural features and demonstrated biological activity positions it as a valuable tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications and mechanisms of action, this compound is likely to remain at the forefront of medicinal chemistry investigations.